Cas no 120416-53-7 (5-Isoxazoleacetic acid, α-amino-3-bromo-)

5-Isoxazoleacetic acid, α-amino-3-bromo- structure
120416-53-7 structure
Product Name:5-Isoxazoleacetic acid, α-amino-3-bromo-
CAS No:120416-53-7
MF:C5H5BrN2O3
MW:221.008800268173
CID:5098105
Update Time:2023-08-23

5-Isoxazoleacetic acid, α-amino-3-bromo- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazoleacetic acid, α-amino-3-bromo-
    • Inchi: 1S/C5H5BrN2O3/c6-3-1-2(11-8-3)4(7)5(9)10/h1,4H,7H2,(H,9,10)
    • InChI Key: TYMUITSFZODLKZ-UHFFFAOYSA-N
    • SMILES: O1C(C(N)C(O)=O)=CC(Br)=N1

Experimental Properties

  • Density: 1.947±0.06 g/cm3(Predicted)
  • Melting Point: 145-146 °C (decomp)
  • Boiling Point: 399.8±42.0 °C(Predicted)
  • pka: 1.17±0.10(Predicted)
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